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Compound of Interest

Compound Name: Cerium stearate

L Get Quote

Cat. No.: B159660

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with Cerium stearate. Adherence to these
procedures is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Cerium Stearate: Properties and Hazards

Cerium stearate is a white, water-insoluble powder classified as a metallic soap.[1] While it is
not classified as a hazardous substance under GHS criteria, it is crucial to handle it with care to
avoid potential irritation and to manage its flammable properties.[2][3][4]

Property Data

Appearance

White powder or pellets[1][5]

Molecular Formula

C54H105CeO6[1][6]

Molecular Weight 990.5 g/mol [2]
Melting Point 120-124 °CJ5]
Solubility Insoluble in water[1]

Occupational Exposure Limits

No specific limits established by OSHA or
ACGIHI[3][7]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Cerium stearate to ensure
the appropriate level of protection is used. The following PPE is recommended to minimize
exposure and prevent injury.

PPE Category Specifications and Procedures

Weatr tightly fitting safety goggles with side-

shields that conform to EN 166 (EU) or NIOSH
Eye and Face Protection (US) standards.[6] A face shield may be

necessary when there is a significant risk of dust

generation.

Gloves: Handle with chemical-impermeable
gloves that have been inspected for integrity
) ] before use.[6] Clothing: Wear a lab coat or other
Skin Protection ) ) .
protective clothing. For larger quantities,
fire/flame resistant and impervious clothing is

recommended.[6]

If engineering controls are insufficient to control
Respiratory Protection dust, or if irritation is experienced, use a full-face

respirator with an appropriate particulate filter.[6]

Operational Plan for Safe Handling

1. Preparation and Engineering Controls:

e Ventilation: Always handle Cerium stearate in a well-ventilated area.[6][8] The use of a fume
hood or other local exhaust ventilation is the preferred method for controlling airborne dust.

[7]

e Ignition Sources: Remove all sources of ignition, such as open flames and sparks, from the
handling area.[6] Use non-sparking tools and explosion-proof equipment.[6]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.[9]
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2. Step-by-Step Handling Procedure:

» Don the required PPE as specified in the table above.

o Carefully weigh and transfer the Cerium stearate, minimizing the creation of dust.
» Avoid all contact with skin and eyes.[6][8]

» After handling, wash hands thoroughly with soap and water.[6]

e Clean the work area to remove any residual dust.

3. Storage Requirements:

o Store in a tightly closed, properly labeled container.[6]

o Keep the container in a dry, cool, and well-ventilated place.[6]

o Store away from incompatible materials such as strong acids, oxidizing agents, and
halogens.[3][6]

Spill Management and Disposal Plan

Accidental release of Cerium stearate must be managed promptly and safely.

Spill Response Protocol:

o Evacuate: Evacuate non-essential personnel from the spill area.[6]
» Ventilate: Ensure the area is well-ventilated.
» Control Ignition Sources: Extinguish all nearby ignition sources.[6][8]

o Containment: Prevent further spillage and stop the material from entering drains or sewers.

[61[8]
e Clean-up:

o Wear full PPE, including respiratory protection.[6][8]
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o Carefully sweep or scoop the spilled material into a suitable, closed container for disposal.
[7] Avoid actions that generate dust.

o Use non-sparking tools for collection.[7]

» Decontamination: Clean the spill area thoroughly.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.ameslab.gov/sites/default/files/inline-files/58_Cerium_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Immediate Response

Cerium Stearate Spill Occurs

Evacuate Area

Ensure Ventilation

Remove Ignition Sources

Containment & Cleanup

Don Full PPE

:

Contain Spill / Prevent Spread

:

Collect with Non-Sparking Tools

Y

Place in Labeled, Sealed Container

Finaligation

Decontaminate Spill Area

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling a Cerium stearate spill.
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Disposal Plan:

o Waste Material: Cerium stearate waste should be disposed of at a licensed chemical

destruction facility or through controlled incineration with flue gas scrubbing.[6]

o Containers: Empty containers may retain product residue and should be disposed of in the

same manner as the chemical.[4]

o Regulations: All disposal activities must be in accordance with local, state, and federal

regulations.[3] Do not discharge into sewers or waterways.[6]

First Aid Measures

In the event of exposure to Cerium stearate, follow these first aid procedures immediately.

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration and seek

immediate medical attention.[6]

Skin Contact

Remove contaminated clothing immediately.
Wash the affected skin area with plenty of soap

and water. Consult a doctor if irritation persists.

[6]

Eye Contact

Rinse eyes cautiously with pure water for at
least 15 minutes, removing contact lenses if
present and easy to do. Seek immediate

medical attention.[6][10]

Ingestion

Rinse the mouth with water. Do not induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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